(1E)-1-(tert-Butylimino)-3-methylbutan-2-one
Overview
Description
Preparation Methods
Synthetic Routes: One common synthetic route involves the reaction of tBuN=MeC(O)Cl with LiAlH4 to yield the desired compound .
Reaction Conditions: The reaction typically occurs under anhydrous conditions in an inert atmosphere.
Industrial Production: While industrial-scale production methods are not widely reported, research laboratories can synthesize this compound using the above method.
Chemical Reactions Analysis
Reactions: can undergo various reactions, including:
Common Reagents and Conditions: Reagents like , , and are commonly used.
Major Products: The major products depend on the specific reaction conditions and reagents employed.
Scientific Research Applications
Chemistry: Researchers study this compound’s reactivity, stereochemistry, and coordination behavior.
Biology: It may have applications in bioinorganic chemistry or as a ligand for metal complexes.
Medicine: Investigations into its potential as a drug or catalyst are ongoing.
Industry: Its use in catalysis or materials science is an area of interest.
Mechanism of Action
- The exact mechanism of action remains an active area of research.
- Potential molecular targets and pathways involve interactions with metal ions or biological macromolecules.
Comparison with Similar Compounds
Similar Compounds: Other imines, ketones, and metal complexes.
Uniqueness: The combination of the tBuN group and the methyl ketone moiety sets it apart.
Properties
CAS No. |
110383-29-4 |
|---|---|
Molecular Formula |
C9H17NO |
Molecular Weight |
155.24 g/mol |
IUPAC Name |
1-tert-butylimino-3-methylbutan-2-one |
InChI |
InChI=1S/C9H17NO/c1-7(2)8(11)6-10-9(3,4)5/h6-7H,1-5H3 |
InChI Key |
DAKGOGLPIGXYEN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(=O)C=NC(C)(C)C |
Origin of Product |
United States |
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